Cas no 2228522-22-1 (4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine)

4-Methoxy-4-(1,2-oxazol-3-yl)methylpiperidine is a heterocyclic compound featuring a piperidine core substituted with a methoxy group and a 1,2-oxazol-3-ylmethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the oxazole ring enhances its versatility as a building block for drug discovery, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. The methoxy group contributes to improved solubility and metabolic stability, while the piperidine scaffold offers conformational flexibility for binding interactions. Its well-defined synthetic route ensures consistent purity, making it a reliable intermediate for research and industrial use.

4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine structure

2228522-22-1 structure

Product Name:4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine

CAS No:2228522-22-1

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:6406519

PubChem ID:165686451

Update Time:2025-10-30

4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine
- 4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine
- 2228522-22-1
- EN300-1813121
- Inchi： 1S/C10H16N2O2/c1-13-10(3-5-11-6-4-10)8-9-2-7-14-12-9/h2,7,11H,3-6,8H2,1H3
- InChI Key： NYIWBAZGAWXHHR-UHFFFAOYSA-N
- SMILES： O(C)C1(CC2C=CON=2)CCNCC1

Computed Properties

Exact Mass: 196.121177757g/mol
Monoisotopic Mass: 196.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 47.3Å²

4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1813121-0.05g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	0.05g	$1091.0	2023-09-19
Enamine	EN300-1813121-0.1g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	0.1g	$1144.0	2023-09-19
Enamine	EN300-1813121-0.25g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	0.25g	$1196.0	2023-09-19
Enamine	EN300-1813121-0.5g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	0.5g	$1247.0	2023-09-19
Enamine	EN300-1813121-1.0g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	1g	$1299.0	2023-06-01
Enamine	EN300-1813121-2.5g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	2.5g	$2548.0	2023-09-19
Enamine	EN300-1813121-5.0g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	5g	$3770.0	2023-06-01
Enamine	EN300-1813121-10.0g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	10g	$5590.0	2023-06-01
Enamine	EN300-1813121-1g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	1g	$1299.0	2023-09-19
Enamine	EN300-1813121-5g	4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine	2228522-22-1	5g	$3770.0	2023-09-19

4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine Related Literature

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4. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

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5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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Additional information on 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine

Comprehensive Overview of 4-Methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1)

4-Methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a piperidine core with a methoxy group and a 1,2-oxazole moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold or ligand in medicinal chemistry, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound's CAS No. 2228522-22-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its oxazole ring is known for enhancing metabolic stability, a critical factor in drug design and agrochemical formulation.

The synthesis of 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its methoxy group contributes to improved solubility, while the piperidine backbone offers conformational flexibility, key for binding to biological receptors. These attributes align with current trends in fragment-based drug discovery (FBDD) and covalent inhibitor development, topics highly searched in AI-driven research tools.

From an industrial perspective, CAS No. 2228522-22-1 is often explored for its role in catalysis and material science. The compound's oxazole-piperidine hybrid structure is being investigated for photoactive materials and ligand design in transition-metal complexes. Such applications are frequently discussed in forums focusing on green chemistry and sustainable synthesis, addressing user queries about eco-friendly intermediates.

Safety and regulatory aspects of 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine are also of interest. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, a common search term among laboratory professionals. The compound's stability under various pH conditions and thermal profiles is another area of study, particularly for formulation scientists optimizing delivery systems.

In summary, 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1) represents a compelling case study in modern molecular innovation. Its dual utility in life sciences and industrial chemistry, combined with its alignment with trending topics like AI-assisted molecular design and sustainable chemistry, ensures its continued relevance in scientific literature and patent filings.